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Cat. No.: B15593754 Get Quote

For researchers, scientists, and professionals in drug development, the unambiguous

determination of a molecule's structure is a cornerstone of chemical research and a

prerequisite for therapeutic application. This guide provides a comparative overview of the

analytical techniques employed in the structural verification of (Z)-Aldosecologanin, an iridoid

glycoside. While the complete, independently verified experimental data for (Z)-

Aldosecologanin is not readily available in the public domain, this document outlines the

standard methodologies and presents representative data for this class of compounds.

The structural elucidation of natural products like (Z)-Aldosecologanin, first isolated from the

stems and leaves of Lonicera japonica THUNB., relies on a combination of spectroscopic and

spectrometric techniques.[1] The synergy between these methods provides a comprehensive

and verified structural assignment.

Core Analytical Techniques for Structural
Verification
The primary methods for determining the structure of complex organic molecules such as

iridoid glycosides are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and, when suitable crystals can be obtained, X-ray Crystallography. Each technique

provides unique and complementary information.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.[2][3] A suite of 1D and 2D NMR experiments are typically performed to

piece together the molecular structure.

¹H NMR (Proton NMR): Provides information on the chemical environment and connectivity

of hydrogen atoms. Key data includes chemical shifts (δ), coupling constants (J), and signal

multiplicity.

¹³C NMR (Carbon NMR): Reveals the number and types of carbon atoms in the molecule.

2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between atoms.

COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other,

typically on adjacent carbons.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded carbon

and hydrogen atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between carbons

and protons that are two or three bonds apart, which is crucial for connecting different

parts of the molecule.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule, as well as its fragmentation patterns, which can help in identifying structural

motifs.

High-Resolution Mass Spectrometry (HRMS): Provides a very accurate mass measurement,

which allows for the determination of the molecular formula.

Tandem Mass Spectrometry (MS/MS): Involves the fragmentation of a selected ion and

analysis of the resulting fragments. This provides valuable information about the connectivity

of the molecule and the nature of its substructures. For iridoid glycosides, characteristic

fragmentation patterns often involve the loss of the sugar moiety.
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X-ray Crystallography
For molecules that can be crystallized, X-ray crystallography provides the most definitive three-

dimensional structural information. By analyzing the diffraction pattern of X-rays passing

through a single crystal, the precise arrangement of atoms in the crystal lattice can be

determined, confirming the connectivity, stereochemistry, and conformation of the molecule.

Experimental Protocols: A Generalized Approach
The independent verification of (Z)-Aldosecologanin's structure would typically follow a

workflow that integrates these techniques.

Isolation and Purification
The first step is the isolation of the pure compound from its natural source or the purification of

a synthetic product. This is often achieved using a combination of chromatographic techniques,

such as column chromatography over silica gel or reversed-phase media, followed by

preparative High-Performance Liquid Chromatography (HPLC).

Spectroscopic and Spectrometric Analysis
The purified compound is then subjected to a battery of analytical techniques:

HRMS: To determine the molecular formula.

1D and 2D NMR: To establish the complete carbon-hydrogen framework and relative

stereochemistry.

MS/MS: To confirm the presence of key functional groups and the overall connectivity.

X-ray Crystallography (if possible): To provide an unambiguous 3D structure.

Data Presentation for Structural Verification
The following tables present the kind of quantitative data that would be generated during the

structural verification of an iridoid glycoside like (Z)-Aldosecologanin. The data provided here is

representative of this class of compounds and is for illustrative purposes.

Table 1: Representative ¹H and ¹³C NMR Data for an Iridoid Glycoside Moiety
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Position δC (ppm) δH (ppm)
Multiplicity (J in
Hz)

1 98.5 5.50 d (2.5)

3 152.1 7.50 s

4 110.2 - -

5 30.5 2.50 m

6 40.1 1.90, 2.10 m

7 75.3 4.20 dd (8.0, 6.0)

8 78.9 4.80 d (8.0)

9 45.6 2.30 m

10 170.1 - -

11 12.5 1.10 d (7.0)

1' 100.2 4.60 d (7.5)

2' 74.5 3.20 t (8.0)

3' 77.8 3.40 t (8.5)

4' 71.3 3.30 t (9.0)

5' 78.1 3.50 m

6' 62.4 3.70, 3.90 m

Table 2: Comparison of Mass Spectrometry Techniques for Structural Elucidation
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Technique Information Provided
Example Data for an
Iridoid Glycoside

High-Resolution ESI-MS
Accurate mass and molecular

formula determination.

[M+Na]⁺ found at m/z

429.1265, corresponding to a

molecular formula of

C₁₇H₂₆O₁₀Na.

Tandem MS (MS/MS)

Structural fragmentation

patterns, identification of

substructures.

Precursor ion at m/z 407

[M+H]⁺ fragments to produce a

prominent ion at m/z 245,

corresponding to the loss of

the glucose moiety (162 Da).

Visualizing the Verification Workflow
The following diagram illustrates the logical flow of experiments and data analysis in the

structural verification process.
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Experimental Workflow for Structural Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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